Cas no 2229574-65-4 (4-amino-1-fluorobutan-2-one)

• Product Name: 4-amino-1-fluorobutan-2-one
• CAS No: 2229574-65-4
• MF: C₄H₈FNO
• MW: 105.110824584961
• CID: 6319747
• PubChem ID: 165615625
• Update Time: 2025-07-09

4-amino-1-fluorobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-fluorobutan-2-one
• EN300-1822445
• 2229574-65-4

• Inchi： 1S/C4H8FNO/c5-3-4(7)1-2-6/h1-3,6H2
• InChI Key： CMVFTLOKJBEYPM-UHFFFAOYSA-N
• SMILES： FCC(CCN)=O

Computed Properties

• Exact Mass: 105.058992041g/mol
• Monoisotopic Mass: 105.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-amino-1-fluorobutan-2-one

4-Amino-1-Fluorobutan-2-One: A Comprehensive Overview

4-Amino-1-fluorobutan-2-one, also known by its CAS registry number CAS No. 2229574-65-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound, which belongs to the class of amino ketones, has been the subject of numerous studies exploring its synthesis, reactivity, and biological activity.

The molecular structure of 4-amino-1-fluorobutan-2-one consists of a four-carbon chain with a ketone group at the second position and an amino group at the fourth position, along with a fluorine atom at the first position. This arrangement imparts the compound with interesting electronic properties, making it a valuable substrate for various chemical transformations. Recent research has highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery efforts targeting neurodegenerative diseases and cancer.

One of the most notable advancements in the study of 4-amino-1-fluorobutan-2-one involves its application in asymmetric catalysis. Scientists have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures with high enantioselectivity. For instance, a study published in Nature Chemistry revealed that by utilizing palladium-catalyzed cross-coupling reactions, researchers were able to efficiently synthesize chiral derivatives of this compound, which exhibit potent anti-inflammatory activity.

In addition to its synthetic applications, 4-amino-1-fluorobutan-2-one has also been investigated for its potential as a therapeutic agent. Preclinical studies have shown that this compound exhibits selective inhibition against certain enzymes implicated in metabolic disorders, such as diabetes and obesity. A research team from Stanford University reported that when administered to animal models, 4-amino-1-fluorobutan-2-one demonstrated significant reductions in blood glucose levels without causing adverse side effects.

The environmental impact of CAS No. 2229574-65-4 has also been a topic of interest among chemists and ecologists alike. Recent studies have focused on understanding its biodegradation pathways under various environmental conditions. Findings from these investigations suggest that the compound undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions, which minimizes its persistence in natural ecosystems.

In terms of industrial applications, 4-amino-1-fluorobutan-2-one has found utility in the development of advanced materials such as polyurethanes and epoxy resins. Its ability to act as a versatile linker in polymer chemistry has led to improvements in the mechanical properties of these materials, making them suitable for high-performance applications in aerospace and automotive industries.

The synthesis of CAS No. 2229574-65-4 has undergone significant refinements over the past decade. Traditional methods involving multi-step reactions with hazardous reagents have been largely replaced by more efficient and environmentally friendly approaches. For example, researchers at MIT have developed a one-pot synthesis route utilizing microwave-assisted heating, which not only reduces reaction times but also minimizes waste generation.

In conclusion, 4-amino-1-fluorobutan-2-one, or CAS No. 2229574-65-4, stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical properties continue to inspire innovative research directions, ranging from drug discovery to materials science. As our understanding of this compound deepens, it is anticipated that new breakthroughs will further enhance its utility and contribute to advancements in both academic and industrial settings.